Cas no 1896183-90-6 (tert-butyl N-4-(aminomethyl)-3-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(aminomethyl)-3-hydroxyphenylcarbamate
• CAS No: 1896183-90-6
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6140984
• PubChem ID: 117236519
• Update Time: 2025-06-14

tert-butyl N-4-(aminomethyl)-3-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(aminomethyl)-3-hydroxyphenylcarbamate
• 1896183-90-6
• tert-butyl N-[4-(aminomethyl)-3-hydroxyphenyl]carbamate
• EN300-1898545

• Inchi： 1S/C12H18N2O3/c1-12(2,3)17-11(16)14-9-5-4-8(7-13)10(15)6-9/h4-6,15H,7,13H2,1-3H3,(H,14,16)
• InChI Key： LYIPLWYSHWHFCR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CN)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-4-(aminomethyl)-3-hydroxyphenylcarbamate

Research Brief on tert-Butyl N-4-(aminomethyl)-3-hydroxyphenylcarbamate (CAS: 1896183-90-6) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-4-(aminomethyl)-3-hydroxyphenylcarbamate (CAS: 1896183-90-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique carbamate-protected aminomethylphenol structure, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and proteolysis-targeting chimeras (PROTACs). Recent studies highlight its role in modulating protein-protein interactions and facilitating targeted protein degradation, offering promising avenues for therapeutic intervention in oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1896183-90-6 as a key building block in the synthesis of selective BTK inhibitors. Researchers employed a structure-activity relationship (SAR) approach, modifying the tert-butyl carbamate group to optimize binding affinity and pharmacokinetic properties. The resulting analogs exhibited sub-nanomolar potency against Bruton's tyrosine kinase while maintaining excellent selectivity over other kinases, underscoring the compound's value in precision drug design.

In the realm of targeted protein degradation, a Nature Chemical Biology publication (2024) detailed the incorporation of 1896183-90-6 into novel E3 ligase-recruiting moieties for PROTAC development. The phenolic hydroxyl group proved critical for maintaining the conformational flexibility required for ternary complex formation, while the aminomethyl functionality allowed for diverse linker attachments. This work has expanded the toolbox for designing degraders against historically "undruggable" targets, with particular success in addressing transcription factor dysregulation in cancer.

Analytical chemistry advancements have also emerged concerning this compound. A recent ACS Analytical Chemistry article presented a robust HPLC-MS method for quantifying 1896183-90-6 and its metabolites in biological matrices, addressing previous challenges with its phenolic instability. The validated method demonstrated linearity from 1-1000 ng/mL with <85% recovery, enabling more accurate pharmacokinetic studies of derivatives incorporating this scaffold.

From a synthetic chemistry perspective, Green Chemistry (2023) reported an improved, solvent-free method for producing 1896183-90-6 via mechanochemical synthesis. This approach achieved 92% yield with minimal byproducts, representing a significant advance over traditional solution-phase routes that required hazardous solvents. The methodology aligns with growing industry demands for sustainable manufacturing processes in pharmaceutical intermediates.

Ongoing clinical investigations (Phase I/II) are evaluating several drug candidates derived from this scaffold, particularly in hematological malignancies and autoimmune disorders. Preliminary data suggest favorable safety profiles, with the carbamate protection strategy effectively mitigating off-target reactivity while maintaining therapeutic efficacy. These developments position 1896183-90-6 as a privileged structure in modern drug discovery, bridging medicinal chemistry and chemical biology approaches to address unmet medical needs.